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Compound of Interest

Compound Name: MOME

Cat. No.: B1167445 Get Quote

MOMO is a synthetic, pH-sensitive prodrug of climacostol, a natural cytotoxic compound.[1] Its

toxicity is dependent on the acidic microenvironment often found in tumor tissues, which

facilitates its conversion to the active form, climacostol.[1]

Quantitative Toxicity Data
The available preliminary toxicity data for MOMO is derived from in vivo studies using the fruit

fly, Drosophila melanogaster.
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Test System Compound Endpoint Observations Reference

Drosophila

melanogaster

larvae

Climacostol
Gastrointestinal

Toxicity

Apoptosis and

increased

Reactive Oxygen

Species (ROS) in

the midgut.

[1]

Drosophila

melanogaster

larvae

Climacostol Neurotoxicity

Increased brain

ROS and

inhibition of

neural cell

proliferation.

[1]

Ciliates MOMO Cytotoxicity

No toxicity at pH

6.8; necrotic

effects at pH 6.3

(similar to

climacostol).

[1]

Experimental Protocols
In Vivo Toxicity Assessment in Drosophila melanogaster

Organism:Drosophila melanogaster larvae.

Test Compound Administration: Food administration with climacostol.

Toxicity Endpoints:

Gastrointestinal Toxicity: Assessed by observing apoptosis and the generation of reactive

oxygen species (ROS) in the midgut of eclosed larvae.

Neurotoxicity: Evaluated by measuring ROS levels in the brain and assessing the

proliferation of neural cells.

Developmental Effects: Monitored during the larval and pupation stages.
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Key Findings: Climacostol induced gastrointestinal toxicity characterized by apoptosis and

ROS production in the midgut.[1] It also exhibited neurotoxic effects, including increased

brain ROS and inhibited neural cell proliferation.[1]

In Vitro pH-Dependent Activation and Cytotoxicity

Test System: Ciliates (species other than C. virens).

Test Compound: MOMO.

Methodology: Ciliates were exposed to MOMO in a physiological culture medium (SMB) at

different pH values.

Conditions:

pH 6.8 (Physiological)

pH 6.3 (Mildly Acidic)

Observation:

At pH 6.8, MOMO showed no signs of toxicity.[1]

At pH 6.3, MOMO induced the same necrotic effect as the active compound, climacostol.

[1]

Conclusion: These findings demonstrate the pH-dependent activation of MOMO to its

cytotoxic form.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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